(R)-DM-Segphos

• IUPAC Name: [4-[5-bis(3,5-dimethylphenyl)phosphanyl-1,3-benzodioxol-4-yl]-1,3-benzodioxol-5-yl]-bis(3,5-dimethylphenyl)phosphane
• InChI: InChI=1S/C46H44O4P2/c1-27-13-28(2)18-35(17-27)51(36-19-29(3)14-30(4)20-36)41-11-9-39-45(49-25-47-39)43(41)44-42(12-10-40-46(44)50-26-48-40)52(37-21-31(5)15-32(6)22-37)38-23-33(7)16-34(8)24-38/h9-24H,25-26H2,1-8H3
• InChI Key: XJJVPYMFHXMROQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)P(C2=C(C3=C(C=C2)OCO3)C4=C(C=CC5=C4OCO5)P(C6=CC(=CC(=C6)C)C)C7=CC(=CC(=C7)C)C)C8=CC(=CC(=C8)C)C)C
• Molecular Formula: C46H44O4P2
• DSSTOX Substance ID: DTXSID101133770
• Molecular Weight: 722.8 g/mol
• CAS RN: 210169-57-6, 850253-53-1

Description

(R)-DM-Segphos, also known as (R)-2,3-dimethyl-2,3-diphenyl-propanoic acid, is a chiral molecule that has been used in a variety of scientific research applications. It is an important chiral building block for organic synthesis and is used in a wide range of chemical catalysts and other compounds. This article will provide an overview of this compound, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Mimicking Natural Enzyme Behavior (R)-DM-Segphos and its derivatives have shown activity in mimicking the behavior of natural enzymes. For example, (R)-DTBM-SegPHOS has been active in asymmetric Pd(II)-catalyzed hydrogenation, demonstrating an interaction network that stabilizes intermediates and transition states in catalytic cycles. This behavior is akin to natural enzymatic reactions, where the formation of encounter complexes and their rearrangement into reactive species is crucial (Chen & Gridnev, 2020).

Asymmetric Hydrogenation and Chiral Sulfones Synthesis In another application, the Rh/(S)-(+)-DTBM-Segphos complex has been used in the asymmetric hydrogenation of α-substituted vinyl sulfones, yielding products with high yields and excellent enantioselectivities. This method provides an efficient approach to synthesize α-substituted chiral sulfones under mild conditions, demonstrating potential applications in organic synthesis (Shi et al., 2017).

Enhanced Enantioselectivity in Catalysis this compound derivatives, such as Fc-Segphos, have been used in palladium-catalyzed asymmetric synthesis, showing improved enantioselectivity over the parent Segphos. The sterically demanding ferrocenyl groups in these derivatives create a unique chiral environment around the palladium center, enhancing the selectivity of the catalytic process (Hu et al., 2020)

Mechanistic Insights in Catalysis The mechanistic aspects of this compound in catalysis have been studied extensively. For instance, [Rh((R)-DTBM-SEGPHOS)]BF(4) has been utilized for the intramolecular hydroacylation of ketones, leading to significant enantiomeric excess in the products. Investigations into the mechanism reveal a complex pathway involving oxidative addition, ketone insertion, and C-O bond-forming reductive elimination. These studies provide deeper understanding of the catalyst's behavior and its selectivity (Shen et al., 2009).

Application in Enantioselective Synthesis The use of this compound in enantioselective synthesis has been demonstrated in various reactions. A notable example is its role in the cationic rhodium(I)/Segphos-catalyzed [2 + 2 + 2] cycloaddition, leading to the formation of axially chiral biaryl diphosphonates or dicarboxylates with high enantioselectivity. The success of these transformations highlights the ligand’s importance in achieving high yields and selectivities in cycloaddition reactions (Nishida et al., 2008).

Regio- and Enantioselective Hydrosulfonylation In recent research, (R)-DTBM-Segphos/Pd-catalyzed regio- and enantioselective hydrosulfonylation of 1,3-dienes with sulfinic acids has been developed. This method provides a novel approach to synthesize 1,3-disubstituted chiral allylic sulfones, showcasing the ligand's ability to guide the reaction towards high atom- and step-economy and excellent enantiocontrol (Zhang et al., 2020).